Cas no 90590-08-2 (6-Benzofuranthiol, 2,3-dihydro-)

6-Benzofuranthiol, 2,3-dihydro- structure
90590-08-2 structure
Product Name:6-Benzofuranthiol, 2,3-dihydro-
CAS No:90590-08-2
MF:C8H8OS
MW:152.213521003723
CID:749796
PubChem ID:71327494
Update Time:2025-04-19

6-Benzofuranthiol, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzofuranthiol, 2,3-dihydro-
    • 2,3-dihydro-1-benzofuran-6-thiol
    • 90590-08-2
    • DTXSID40756559
    • 2,3-Dihydrobenzofuran-6-thiol
    • SCHEMBL19141318
    • Inchi: 1S/C8H8OS/c10-7-2-1-6-3-4-9-8(6)5-7/h1-2,5,10H,3-4H2
    • InChI Key: IZGCQLXWBUWPGO-UHFFFAOYSA-N
    • SMILES: SC1C=CC2=C(C=1)OCC2

Computed Properties

  • Exact Mass: 152.02958605g/mol
  • Monoisotopic Mass: 152.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 10.2Ų
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd